Cas no 856758-72-0 (2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
• CAS No: 856758-72-0
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD07374610
• CID: 4674981
• PubChem ID: 46785671
• Update Time: 2024-10-26

2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHANAMINE
• 2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHYLAMINE
• (R)-2,2,2-TRIFLUORO-1-(3-METHOXYPHENYL)ETHANAMINE
• 2,2,2-Trifluoro-1-(3-methoxy-phenyl)-ethylamine
• STL557407
• BBL103597
• AB39930
• 2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
• MFCD07374610
• MS-20667
• SCHEMBL8285034
• SAIVQMCRUQATAG-UHFFFAOYSA-N
• (S)-2,2,2-trifluoro-1-(3-methoxyphenyl)ethan-1-amine
• AKOS011296109
• EN300-1264615
• 856758-72-0
• CS-0197459
• AB39931
• AB39933

• MDL： MFCD07374610
• Inchi： 1S/C9H10F3NO/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3
• InChI Key： SAIVQMCRUQATAG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)OC)N)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2